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Compound of Interest

Compound Name: DL-ALANINE (2-D)

Cat. No.: B1580366 Get Quote

Executive Summary & Operational Directive
DL-Alanine (2-d) (Deuterated Alanine,

-d-Alanine) is a stable isotope-labeled amino acid. From a toxicological standpoint, it is
classified as Non-Hazardous under GHS and OSHA standards. However, from an analytical
standpoint, improper disposal poses a significant risk to laboratory data integrity.

Core Directive: While this compound does not require P-list or U-list (RCRA) hazardous waste

protocols, it must not be treated as general trash or poured down the drain. The primary goal of

disposal is the total destruction of the isotopic signature to prevent cross-contamination in

Mass Spectrometry (MS) and NMR environments.

Technical Identity & Physical Properties
Understanding the physicochemical properties is the first step in determining the correct waste

stream.
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Property Data Operational Implication

Chemical Name DL-Alanine-2-d
Label is on the

-carbon.

CAS Number 31024-91-6 (Generic for d1)
Verify specific enrichment on

vial.

Molecular Formula
Stable isotope (Non-

radioactive).

Solubility High (Water)

Easily creates liquid waste;

migrates in humid

environments.

Flammability Low (Solid)
Combustible only at high

temperatures.

RCRA Status Non-Regulated
Not a listed hazardous waste

(40 CFR 261).

Risk Assessment: The "Data Contamination" Hazard
As a Senior Application Scientist, I must emphasize that safety extends beyond toxicity. The

unique hazard of DL-Alanine (2-d) is Isotopic Persistence.

The Mechanism: Deuterium (

) is chemically identical to Hydrogen (

) but doubles the mass of that specific atom.

The Risk: If trace amounts of DL-Alanine (2-d) remain on glassware or in shared waste

traps, they can appear as "ghost peaks" (M+1 signals) in future metabolomics or

pharmacokinetic assays.

The Solution: Segregation followed by Incineration.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Excess Powder/Spills)
Objective: Isolate and destroy.

Segregation: Do not mix with general "Solid Bio-Waste" if that waste is autoclaved and

landfilled. The isotope remains stable through autoclaving.

Containerization: Place excess powder in a screw-top high-density polyethylene (HDPE) jar

labeled "Non-Hazardous Chemical Waste - Deuterated."

Labeling: Explicitly write "Contains Stable Isotopes" on the tag. This informs the waste

contractor that incineration is preferred over fuel blending.

Disposal Action: Hand off to EHS for High-Temperature Incineration.

Why: Incineration ensures the carbon backbone is oxidized to

and the deuterium becomes

(Heavy Water) vapor, effectively diluting it into the atmosphere where it returns to natural
abundance levels.

Protocol B: Aqueous Waste (Solutions/Buffers)
Objective: Prevent drain contamination.

pH Check: Ensure the solution is between pH 5 and 9. (Alanine is zwitterionic; extreme pH

might require neutralization depending on other solutes).

Solvent Mixing:

Scenario 1 (Pure Water): Add a combustible solvent (e.g., Ethanol or Acetone) to the water

waste to a concentration of ~10%.

Why: This raises the BTU value, making the waste eligible for fuel blending/incineration

rather than wastewater treatment.

Collection: Pour into a "Solvent Waste" carboy.
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Critical: Do NOT pour down the sink. Municipal water treatment does not remove isotopic

signatures, potentially affecting downstream environmental sampling.

Protocol C: Glassware Decontamination (The "Triple
Rinse")
To prevent cross-contamination of future experiments:

Solvent Rinse: Rinse glassware 3x with Deionized Water. Collect this rinse as Aqueous

Waste (Protocol B).

Acid Wash (Optional but Recommended): For MS-sensitive glassware, soak in 10% Nitric

Acid for 2 hours.

Final Rinse: Triple rinse with HPLC-grade water/methanol.

Visual Decision Matrix (Waste Stream Logic)
The following diagram illustrates the decision logic for disposing of DL-Alanine (2-d) to ensure

both safety and data integrity.
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Start: DL-Alanine (2-d) Waste

Physical State?

Solid (Powder/Wipes)

Powder

Liquid (Solution)

Solution

Container: HDPE Jar
Label: 'Stable Isotope'

Solvent Content?

Aqueous Only

Buffer/Water

Mixed Organic/Aqueous

Contains Organics

Add 10% Ethanol/Acetone
(Increase BTU)

Prepare for Burn

Container: Solvent Waste Carboy

Final Fate: High-Temp Incineration
(Oxidation to CO2 + D2O)
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Figure 1: Decision tree for DL-Alanine (2-d) waste streams. Note that all paths lead to

incineration to ensure isotopic destruction.

Regulatory Compliance & References
While DL-Alanine is non-hazardous, adherence to Good Laboratory Practice (GLP) requires

documented disposal trails.

Key Regulatory Points:
EPA (RCRA): DL-Alanine is not listed under 40 CFR 261.33 (P or U lists). However, if mixed

with hazardous solvents (e.g., Methanol, Acetonitrile), the mixture assumes the hazard code

of the solvent (e.g., F003).

GHS Classification: Not classified as hazardous.[1]

Sewer Ban: Most research institutions strictly prohibit the discharge of chemical reagents to

the sewer, regardless of toxicity, to comply with local POTW (Publicly Owned Treatment

Works) permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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